3-(3-Bromophenyl)-4-isoxazolemethanol

• CAS No.: 1231244-57-7
• Molecular Formula: C10H8BrNO2
• Molecular Weight: 254.08 g/mol
• IUPAC Name: [3-(3-bromophenyl)-1,2-oxazol-4-yl]methanol
• InChI: InChI=1S/C10H8BrNO2/c11-9-3-1-2-7(4-9)10-8(5-13)6-14-12-10/h1-4,6,13H,5H2
• InChI Key: BBLXTAANJIQDBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NOC=C2CO

Description

3-(3-Bromophenyl)-4-isoxazolemethanol is a brominated isoxazole derivative characterized by a 3-bromophenyl substituent at the 3-position of the isoxazole ring and a hydroxymethyl group at the 4-position. Isoxazoles are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom, known for their versatility in medicinal chemistry due to their bioisosteric properties and metabolic stability. The hydroxymethyl group contributes to hydrogen-bonding capacity, which can improve solubility and target binding.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

Key structural analogues include:

• 3-(4-Bromophenyl)-4-isoxazolemethanol: Differs in bromine substitution (para vs. meta).
• 3-(3-Chlorophenyl)-4-isoxazolemethanol: Chlorine replaces bromine, altering electronegativity and steric effects.
• 3-(3-Bromophenyl)-4-isoxazolecarboxylic acid : Hydroxymethyl replaced by a carboxylic acid group, modifying acidity and solubility.
• (E)-1-(3-Bromophenyl)-3-p-tolylprop-2-en-1-on (C3) : A chalcone derivative with a 3-bromophenyl group, studied for cytotoxicity .

Electronic and Steric Effects

• Bromine vs.
• Hydroxymethyl vs. Carboxylic Acid : The hydroxymethyl group offers a balance between solubility and membrane permeability, whereas carboxylic acid derivatives may exhibit higher solubility but reduced cell penetration.